3-Bromo-2,4,5-trifluorobenzonitrile

• IUPAC Name: 3-bromo-2,4,5-trifluorobenzonitrile
• InChI: InChI=1S/C7HBrF3N/c8-5-6(10)3(2-12)1-4(9)7(5)11/h1H
• InChI Key: OQPHQCPPPSTEEL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)Br)F)C#N
• Molecular Formula: C7HBrF3N
• Molecular Weight: 235.99 g/mol

Description

3-Bromo-2,4,5-trifluorobenzonitrile (3-Br-2,4,5-TFB) is a versatile and important chemical compound used in many different fields of scientific research. It is a brominated aromatic compound with a trifluoromethyl substituent, and has a wide range of applications in the synthesis of organic compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis Processes

• Facile Synthesis Methods : A study by Szumigala et al. (2004) explored a scalable synthesis method for related compounds, demonstrating the generality of halodeboronation transformations in creating compounds like 3-Bromo-2,4,5-trifluorobenzonitrile (Szumigala et al., 2004).

• Herbicide Resistance in Plants : Stalker et al. (1988) showed that expressing a bacterial gene in plants can confer resistance to bromoxynil, a herbicide similar to this compound. This research demonstrates the potential for genetic engineering to improve crop resistance to certain chemicals (Stalker et al., 1988).

• Advanced Synthesis Techniques : Deng et al. (2015) reported on a microflow process for synthesizing related compounds, highlighting the efficiency of modern techniques in producing complex molecules like this compound (Deng et al., 2015).

Chemical and Physical Properties

• Spectroscopic Studies : Kumar and Raman (2017) conducted Density Functional Theory calculations to study the geometrical parameters and spectroscopic properties of similar halogenated benzonitriles. Such studies are crucial for understanding the physical and chemical properties of this compound (Kumar & Raman, 2017).

• Crystal Engineering : Research by Mariaca et al. (2006) on the crystal engineering of fluorinated stilbenes, including related halogenated benzonitriles, provides insights into the molecular interactions and crystalline structures relevant to compounds like this compound (Mariaca et al., 2006).

• Biotransformation Studies : Knight et al. (2003) investigated the anaerobic biodegradability of bromoxynil, closely related to this compound, under various conditions. This research is crucial for understanding the environmental impact and breakdown pathways of such compounds (Knight et al., 2003).

Safety and Hazards

3-Bromo-2,4,5-trifluorobenzonitrile is classified as a dangerous compound. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust, avoid contact with skin and eyes, and not to ingest.

Mechanism of Action

Target of Action

It is known to be used in the suzuki–miyaura coupling , a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This suggests that its targets could be various organoboron reagents used in this process .

Mode of Action

The mode of action of 3-Bromo-2,4,5-trifluorobenzonitrile is likely related to its role in the Suzuki–Miyaura coupling . In this reaction, the compound may interact with its targets (organoboron reagents) to form new carbon-carbon bonds

Biochemical Pathways

Given its use in suzuki–miyaura coupling , it can be inferred that it plays a role in the synthesis of various organic compounds. The downstream effects of these reactions would depend on the specific compounds being synthesized.

Result of Action

As a reagent in suzuki–miyaura coupling , its primary effect is likely the formation of new carbon-carbon bonds, leading to the synthesis of various organic compounds .

Biochemical Analysis

Biochemical Properties

3-Bromo-2,4,5-trifluorobenzonitrile plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with specific enzymes and proteins, influencing their activity. For instance, it can act as an inhibitor or activator of certain enzymes, thereby modulating biochemical pathways. The interactions between this compound and biomolecules are primarily driven by its ability to form stable complexes with enzymes, affecting their catalytic functions .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can alter the expression of genes involved in metabolic pathways, leading to changes in cellular function. Additionally, it can impact cell signaling by interacting with key signaling molecules, thereby modulating cellular responses to external stimuli .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can bind to enzyme active sites, either inhibiting or activating their catalytic activity. This binding can lead to conformational changes in the enzyme structure, affecting its function. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity can diminish over time due to degradation. Long-term exposure to this compound can lead to sustained changes in cellular function, including alterations in metabolic activity and gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal or beneficial effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, where a specific dosage level triggers significant changes in biological activity. High doses of this compound can result in toxicity, affecting vital organs and leading to adverse physiological outcomes .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with specific enzymes and cofactors. It can influence metabolic flux by altering the activity of key enzymes, leading to changes in metabolite levels. The compound’s interactions with metabolic enzymes can modulate the flow of metabolites through biochemical pathways, impacting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes. The localization and accumulation of this compound within cells are influenced by these interactions, affecting its overall bioavailability and activity .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. Its localization within subcellular structures can influence its interactions with biomolecules and its overall biochemical activity .